2,4,7-Trimethyl-6-(2-phenylmethoxyphenyl)purino[7,8-a]imidazole-1,3-dione

• IUPAC Name: 2,4,7-trimethyl-6-(2-phenylmethoxyphenyl)purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C23H21N5O3/c1-15-13-27-19-20(25(2)23(30)26(3)21(19)29)24-22(27)28(15)17-11-7-8-12-18(17)31-14-16-9-5-4-6-10-16/h4-13H,14H2,1-3H3
• InChI Key: FNVNCLJDUDGARR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C3=C(N=C2N1C4=CC=CC=C4OCC5=CC=CC=C5)N(C(=O)N(C3=O)C)C
• Molecular Formula: C23H21N5O3
• Molecular Weight: 415.4 g/mol

Description

2,4,7-Trimethyl-6-(2-phenylmethoxyphenyl)purino[7,8-a]imidazole-1,3-dione, also known as SCH58261, is a potent and selective antagonist of the adenosine A2A receptor. This compound has gained significant attention in the scientific community due to its potential therapeutic applications in various diseases.

Scientific Research Applications

Synthesis and Structural Studies

The synthesis of mesoionic compounds related to the chemical structure of 2,4,7-Trimethyl-6-(2-phenylmethoxyphenyl)purino[7,8-a]imidazole-1,3-dione has been explored to understand their structural and chemical properties. Mesoionic imidazo[1,2-c]-pyrimidine-2,7-diones, analogs of purine-2,8-dione, exhibit hydrolytic ring-opening reactions and undergo 1,3-dipolar cycloaddition, highlighting their reactive nature and potential for further chemical modifications (Coburn & Taylor, 1982).

Antiviral and Biological Activity

Research into imidazo and purine derivatives, including structures similar to this compound, demonstrates their potential in antiviral applications. The synthesis of imidazo[1,2-a]-s-triazine nucleosides and their testing against various viruses reveal moderate activity at non-toxic dosage levels, suggesting a pathway for developing antiviral agents (Kim et al., 1978).

Pharmacophore Applications in Drug Design

Derivatives of imidazo and purine structures serve as potent pharmacophores in medicinal chemistry, contributing to the design of drugs targeting a range of conditions, including proliferative diseases. For instance, the synthesis and evaluation of 2-fluoro and 3-trifluoromethyl-phenyl-piperazinylalkyl derivatives show potential antidepressant and anxiolytic applications, underlining the significance of these compounds in developing new therapeutic agents (Zagórska et al., 2016).

Chemical Modifications and Reactivity

The exploration of chemical reactivity and modifications of related compounds underlines the versatility of the chemical framework of this compound. Studies on the condensation reactions and the potential for creating novel derivatives with enhanced biological activities reflect the ongoing interest in exploiting these structures for various scientific applications (Nilov et al., 1995).